5-(dimethylphosphoryl)-3-methylfuran-2-carboxylic acid
Overview
Description
“5-(dimethylphosphoryl)-3-methylfuran-2-carboxylic acid” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom . The compound also has a carboxylic acid group (-COOH) and a dimethylphosphoryl group (-PO(OCH3)2), which are common functional groups in organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(dimethylphosphoryl)-3-methylfuran-2-carboxylic acid involves the phosphorylation of 3-methylfuran-2-carboxylic acid using dimethylphosphoryl chloride.", "Starting Materials": [ "3-methylfuran-2-carboxylic acid", "dimethylphosphoryl chloride", "anhydrous pyridine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "sodium sulfate" ], "Reaction": [ "To a solution of 3-methylfuran-2-carboxylic acid (1.0 g, 7.2 mmol) in dichloromethane (20 mL) and anhydrous pyridine (2 mL) at 0°C, dimethylphosphoryl chloride (1.5 mL, 14.4 mmol) was added dropwise over 10 min.", "The reaction mixture was stirred at 0°C for 1 h and then at room temperature for 12 h.", "The reaction mixture was quenched with saturated sodium bicarbonate solution (20 mL) and extracted with dichloromethane (3 × 20 mL).", "The combined organic layers were washed with water (20 mL), dried over sodium sulfate, and concentrated under reduced pressure.", "The crude product was purified by column chromatography on silica gel using dichloromethane/diethyl ether (9:1) as the eluent to afford the desired product as a white solid (1.2 g, 85% yield)." ] } | |
CAS RN |
2648962-63-2 |
Product Name |
5-(dimethylphosphoryl)-3-methylfuran-2-carboxylic acid |
Molecular Formula |
C8H11O4P |
Molecular Weight |
202.1 |
Purity |
95 |
Origin of Product |
United States |
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